N2,N6-Di-Cbz Avizafone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N2,N6-Di-Cbz Avizafone is a compound with the molecular formula C38H39ClN4O7 and a molecular weight of 699.19 . It is an intermediate of Diazepam, a benzodiazepine used as an anti-anxiety and muscle relaxant, as well as to treat epilepsy .
Synthesis Analysis
N2,N6-Di-Cbz Avizafone is a Cbz protected intermediate in the synthesis of Avizfone (A794685), the prodrug to Diazepam (D416855), a compound used to treat organophosphate poisoning .Molecular Structure Analysis
The IUPAC name for N2,N6-Di-Cbz Avizafone is dibenzyl (6- ( (2- ( (2-benzoyl-4-chlorophenyl) (methyl)amino)-2-oxoethyl)amino)-6-oxohexane-1,5-diyl) (S)-dicarbamate . The InChI key is PBYQBWKNDUCJMQ-YTTGMZPUSA-N .Physical And Chemical Properties Analysis
N2,N6-Di-Cbz Avizafone is an off-white solid . It is soluble in DCM and Ethyl Acetate . The melting point is greater than 58°C (dec.) .properties
CAS RN |
60067-14-3 |
---|---|
Product Name |
N2,N6-Di-Cbz Avizafone |
Molecular Formula |
C₃₈H₃₉ClN₄O₇ |
Molecular Weight |
699.19 |
synonyms |
N2,N6-Bis[(phenylmethoxy)carbonyl]-L-lysyl-N-(2-benzoyl-4-chlorophenyl)-N-methyl-glycinamide; _x000B_ |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.